Cas no 2228356-40-7 (tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate)
tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
- tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate
- EN300-1896019
- 2228356-40-7
-
- Inchi: 1S/C13H20N2O5/c1-12(2,3)19-11(17)15(5)13(4,8-16)9-7-10(18-6)14-20-9/h7-8H,1-6H3
- InChI Key: CURGYRCQIFTTHL-UHFFFAOYSA-N
- SMILES: O(C(N(C)C(C=O)(C)C1=CC(=NO1)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 284.13722174g/mol
- Monoisotopic Mass: 284.13722174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 81.9Ų
tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1896019-0.05g |
tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228356-40-7 | 0.05g |
$1452.0 | 2023-09-18 | ||
| Enamine | EN300-1896019-0.1g |
tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228356-40-7 | 0.1g |
$1521.0 | 2023-09-18 | ||
| Enamine | EN300-1896019-0.25g |
tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228356-40-7 | 0.25g |
$1591.0 | 2023-09-18 | ||
| Enamine | EN300-1896019-0.5g |
tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228356-40-7 | 0.5g |
$1660.0 | 2023-09-18 | ||
| Enamine | EN300-1896019-1.0g |
tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228356-40-7 | 1g |
$1729.0 | 2023-06-01 | ||
| Enamine | EN300-1896019-2.5g |
tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228356-40-7 | 2.5g |
$3389.0 | 2023-09-18 | ||
| Enamine | EN300-1896019-5.0g |
tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228356-40-7 | 5g |
$5014.0 | 2023-06-01 | ||
| Enamine | EN300-1896019-10.0g |
tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228356-40-7 | 10g |
$7435.0 | 2023-06-01 | ||
| Enamine | EN300-1896019-1g |
tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228356-40-7 | 1g |
$1729.0 | 2023-09-18 | ||
| Enamine | EN300-1896019-5g |
tert-butyl N-[2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate |
2228356-40-7 | 5g |
$5014.0 | 2023-09-18 |
tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
Research Brief on the Latest Advances in Chemical Biology and Medicine: Focus on 2228356-40-7 and tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
The chemical compound with the CAS number 2228356-40-7 and the specific product name tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This research brief aims to provide a comprehensive overview of the latest studies and developments related to these compounds, highlighting their potential applications, synthesis methods, and biological activities.
Recent literature indicates that 2228356-40-7 is a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the presence of a methoxy-oxazole moiety, make it a valuable scaffold for drug discovery. Researchers have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. The compound's ability to modulate specific biological pathways has been demonstrated in several in vitro and in vivo studies.
The product tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate has been identified as a promising candidate for further pharmacological evaluation. Recent studies have focused on optimizing its synthesis to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.
One of the most notable findings is the compound's potential as a protease inhibitor. Preliminary data suggest that it exhibits high selectivity and potency against specific protease targets, which are implicated in various disease processes. This has sparked interest in its further development as a therapeutic agent, with ongoing studies aimed at elucidating its mechanism of action and pharmacokinetic properties.
In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology research. Its unique chemical structure allows it to serve as a probe for studying protein-ligand interactions and enzyme kinetics. This dual utility underscores its importance in both drug discovery and fundamental research.
Future research directions include the exploration of derivative compounds to enhance bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued investigation of 2228356-40-7 and tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate holds great promise for advancing the field of chemical biology and medicine.
2228356-40-7 (tert-butyl N-2-(3-methoxy-1,2-oxazol-5-yl)-1-oxopropan-2-yl-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)